Cas no 15198-07-9 (Benzoyl chloride,2-hydroxy-3-methyl-)

• Product Name: Benzoyl chloride,2-hydroxy-3-methyl-
• CAS No: 15198-07-9
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• CID: 202996
• PubChem ID: 84831
• Update Time: 2025-06-07

Benzoyl chloride,2-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-hydroxy-3-methyl-
• 2-Hydroxy-3-methylbenzoyl chloride
• Einecs 239-253-9
• 2-Hydroxy-3-methylbenzoic acid chloride
• 15198-07-9
• QCAVJPCWLHJDBR-UHFFFAOYSA-N
• DTXSID40164918
• 2,3-Cresotoyl chloride
• SCHEMBL11527540
• Y9JHB3EGR6
• Benzoyl chloride, 2-hydroxy-3-methyl-
• NS00024954
• 3-Methylsalicyloyl chloride
• AKOS009216564

• Inchi： 1S/C8H7ClO2/c1-5-3-2-4-6(7(5)10)8(9)11/h2-4,10H,1H3
• InChI Key： QCAVJPCWLHJDBR-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(C)=C1O)=O

Computed Properties

• Exact Mass: 170.01351
• Monoisotopic Mass: 170.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.306
• Boiling Point: 273.6°Cat760mmHg
• Flash Point: 119.3°C
• Refractive Index: 1.576
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Benzoyl chloride,2-hydroxy-3-methyl-

Professional Introduction to Benzoyl chloride, 2-hydroxy-3-methyl- (CAS No. 15198-07-9)

Benzoyl chloride, 2-hydroxy-3-methyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 15198-07-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its versatile applications in the development of novel therapeutic agents and agrochemicals.

The molecular structure of Benzoyl chloride, 2-hydroxy-3-methyl- consists of a benzoyl group attached to a hydroxymethyl group at the 2-position and a methyl group at the 3-position. This specific arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its utility in various chemical transformations, including nucleophilic substitution and condensation reactions.

In the context of pharmaceutical research, Benzoyl chloride, 2-hydroxy-3-methyl- has been explored for its potential in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic compounds. The compound's ability to undergo facile functionalization allows researchers to modify its structure, leading to the creation of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of Benzoyl chloride, 2-hydroxy-3-methyl- is its application in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in many pharmaceuticals due to their biological activity and structural diversity. Researchers have leveraged the reactivity of this compound to construct complex cyclic frameworks, which serve as precursors for drugs targeting various diseases. For instance, studies have demonstrated its utility in generating fused ring systems that mimic natural products with potent biological effects.

The agrochemical industry has also benefited from the use of Benzoyl chloride, 2-hydroxy-3-methyl-. Its incorporation into synthetic pathways has led to the development of novel pesticides and herbicides that exhibit improved efficacy and environmental compatibility. By modifying its molecular structure, chemists have been able to create compounds that offer better pest control while minimizing ecological impact.

Advances in computational chemistry have further enhanced the understanding and application of Benzoyl chloride, 2-hydroxy-3-methyl-. Molecular modeling techniques allow researchers to predict reaction outcomes and optimize synthetic routes with greater precision. These computational tools have been instrumental in identifying new derivatives with tailored properties for specific applications.

The safety profile of Benzoyl chloride, 2-hydroxy-3-methyl- is another critical consideration in its use. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Its reactivity necessitates careful storage conditions and appropriate personal protective equipment when working with it.

In conclusion, Benzoyl chloride, 2-hydroxy-3-methyl- (CAS No. 15198-07-9) represents a cornerstone compound in modern chemical synthesis. Its unique structural features and reactivity make it indispensable in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.